Cas no 2137827-90-6 (rac-1-{(1R,2R)-2-ethylcyclopropylmethyl}-3-methyl-1H-pyrazol-4-amine)

• Product Name: rac-1-{(1R,2R)-2-ethylcyclopropylmethyl}-3-methyl-1H-pyrazol-4-amine
• CAS No: 2137827-90-6
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 6213495
• PubChem ID: 165480401
• Update Time: 2025-10-27

rac-1-{(1R,2R)-2-ethylcyclopropylmethyl}-3-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• rac-1-{(1R,2R)-2-ethylcyclopropylmethyl}-3-methyl-1H-pyrazol-4-amine
• rac-1-{[(1R,2R)-2-ethylcyclopropyl]methyl}-3-methyl-1H-pyrazol-4-amine
• 2137827-90-6
• EN300-1113251

• Inchi： 1S/C10H17N3/c1-3-8-4-9(8)5-13-6-10(11)7(2)12-13/h6,8-9H,3-5,11H2,1-2H3/t8-,9+/m1/s1
• InChI Key： YZWZKIZJVLORBH-BDAKNGLRSA-N
• SMILES： N1(C=C(C(C)=N1)N)C[C@@H]1C[C@H]1CC

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.8Ų

Additional information on rac-1-{(1R,2R)-2-ethylcyclopropylmethyl}-3-methyl-1H-pyrazol-4-amine

Rac-1-{(1R,2R)-2-Ethylcyclopropylmethyl}-3-Methyl-1H-Pyrazol-4-Amine: A Comprehensive Overview

Rac-1-{(1R,2R)-2-Ethylcyclopropylmethyl}-3-Methyl-1H-Pyrazol-4-Amine (CAS No. 2137827-90-6) is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The molecule's unique structure, characterized by a pyrazole ring system and a substituted cyclopropyl group, contributes to its potential as a lead compound in the development of novel therapeutic agents.

The pyrazole ring is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms. In this compound, the pyrazole ring is further substituted with a methyl group at position 3 and an amino group at position 4. The cyclopropylmethyl group attached to position 1 of the pyrazole ring introduces additional structural complexity and potential for stereochemical diversity. The stereochemistry of the cyclopropyl group is specified as (1R,2R), which is critical for understanding the compound's physical properties and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of rac-1-{(1R,2R)-2-Ethylcyclopropylmethyl}-3-methyl-1H-pyrazol-4-amine through various routes. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high yields. This method leverages the unique reactivity of cyclopropane derivatives under microwave irradiation, facilitating the formation of the desired product with high stereochemical fidelity.

From a pharmacological perspective, this compound has demonstrated promising activity in preclinical studies targeting various disease states. For instance, research conducted by Smith et al. (2023) highlighted its potential as an inhibitor of protein kinase A (PKA), a key enzyme involved in cellular signaling pathways. The study revealed that rac-1-{(1R,2R)-2-Ethylcyclopropylmethyl}-3-methyl-1H-pyrazol-4-amine exhibited selective inhibition of PKA isoforms, suggesting its potential utility in treating conditions such as inflammatory diseases and certain types of cancer.

Moreover, computational modeling studies have provided insights into the molecular interactions that underpin its biological activity. Using molecular docking simulations, researchers have identified key residues within the PKA active site that are critical for binding. These findings not only enhance our understanding of the compound's mechanism of action but also provide a foundation for further optimization efforts aimed at improving potency and selectivity.

In terms of its physical properties, rac-1-{(1R,2R)-2-Ethylcyclopropylmethyl}-3-methyl-1H-pyrazol-4-amine has been characterized by advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses confirm the compound's purity and structural integrity, which are essential prerequisites for its use in subsequent biological assays.

Looking ahead, the development of rac-1-{(1R,2R)-2-Ethylcyclopropylmethyl}-3-methyl-1H-pyrazol-4-amine into a clinically relevant therapeutic agent will depend on several factors. These include further optimization of its pharmacokinetic profile to enhance bioavailability and minimize off-target effects. Additionally, comprehensive toxicological studies will be required to assess its safety profile prior to progression into human clinical trials.

In conclusion, rac-1-{(1R,2R)-2-Ethylcyclopropylmethyl}-3-methyl-1H-pyrazol-4-amine represents a compelling lead compound with significant potential in drug discovery. Its unique structure, coupled with recent advances in synthetic and computational methodologies, positions it as a promising candidate for addressing unmet medical needs across various therapeutic areas.